
Navigating the Disposal of IR-820: A
Comprehensive Guide to Safety and Compliance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243 Get Quote

For researchers, scientists, and drug development professionals utilizing the near-infrared dye

IR-820, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe

handling and disposal of IR-820 waste, aligning with general laboratory chemical waste

management principles. While IR-820's parent compound, Indocyanine Green, is not classified

as a hazardous chemical by the Occupational Safety and Health Administration (OSHA), it is

prudent to handle and dispose of it as a chemical waste to minimize environmental impact and

ensure regulatory compliance.[1]

Key Chemical and Safety Data for IR-820
A clear understanding of IR-820's properties is foundational to its safe handling and disposal.

The following table summarizes key quantitative data for IR-820.

Property Value Source

Molecular Formula C46H50ClN2NaO6S2 Sigma-Aldrich

Molecular Weight 849.47 g/mol Sigma-Aldrich

Appearance Solid MedChemExpress

Storage Class 11 (Combustible Solids) Sigma-Aldrich

Solubility Soluble in DMSO or methanol Chemodex[2]
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Step-by-Step Disposal Protocol for IR-820 Waste
The following procedures are designed to provide clear, actionable guidance for the disposal of

various forms of IR-820 waste, from unused solid product to contaminated labware.

Unused or Expired Solid IR-820
Unused or expired solid IR-820 should be treated as chemical waste.

Containment: Keep the solid IR-820 in its original, clearly labeled container. If the original

container is compromised, transfer the contents to a new, compatible container that can be

securely sealed.

Labeling: Ensure the container is labeled as "Hazardous Waste" and clearly identifies the

contents as "IR-820."

Storage: Store the container in a designated "Satellite Accumulation Area" for hazardous

waste.[3] This area should be away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous material disposal

company.[1]

IR-820 Solutions
Solutions containing IR-820, including stock solutions and experimental working solutions,

must be disposed of as chemical waste. Do not pour IR-820 solutions down the drain.[1][4]

Collection: Collect all aqueous and solvent-based solutions containing IR-820 in a dedicated,

leak-proof, and chemically compatible waste container.

Segregation: Do not mix IR-820 waste with other incompatible waste streams. For instance,

if a flammable solvent was used to dissolve the IR-820, the waste should be segregated as

flammable organic waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"IR-820," and the solvent used.
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Storage: Keep the waste container sealed when not in use and store it in the designated

Satellite Accumulation Area.

Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste contractor for proper disposal.

Contaminated Labware and Personal Protective
Equipment (PPE)
Items such as pipette tips, centrifuge tubes, gloves, and bench paper that are contaminated

with IR-820 should be disposed of as solid chemical waste.

Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed

container or a durable, leak-proof plastic bag.

Labeling: Label the container or bag as "Hazardous Waste - IR-820 Contaminated Debris."

Disposal: Dispose of the container or bag through your institution's hazardous waste

program. Do not dispose of this waste in the regular trash.

Experimental Workflow for Waste Segregation
To facilitate proper waste management, a clear workflow should be established within the

laboratory.
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Caption: Workflow for the segregation and disposal of IR-820 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of IR-820, fostering a secure working environment and upholding environmental

stewardship. Always consult your institution's specific guidelines and the most current Safety

Data Sheet (SDS) for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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